Vat Blue 19
Description
Vat Blue 19, also known as C.I.Vat Blue 19 or C.I.59805, is a type of vat dye . It is used for dyeing cotton fabric, giving it a red light navy blue color . The dye is also used for direct printing, resist printing, and discharge printing on cotton, as well as for dyeing viscose fabric and silk fabric .
Synthesis Analysis
Vat Blue 19 is synthesized from Dinaphtho [1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione in Nitrobenzene or Chlorosulfonic acid, in the presence of fuming sulfuric acid and sulfur . The synthesis of vat dyes is based on anthraquinone sulfonic acid or nitroanthraquinone, which is obtained by sulfonation or nitration of anthraquinone .Molecular Structure Analysis
The molecular structure of Vat Blue 19 is violanthrone . Its molecular formula is C34H16O2, and its molecular weight is 456.49 . The CAS Registry Number for Vat Blue 19 is 1328-18-3 .Chemical Reactions Analysis
Vat Blue 19, like other vat dyes, requires a reducing agent to solubilize them . The most common reducing agent is sodium dithionite (Na2S2O4), which converts the dye to its soluble “leuco” form . Once attached to the fabric, the leuco dye is then oxidized to the insoluble state, which is intensely colored .Physical And Chemical Properties Analysis
Vat Blue 19 is insoluble in water and requires vatting to be used . It is mainly used for cellulose fiber dyeing . The dye has excellent stability in the fiber . Vat Blue 19 is available in two physical forms – powder and paste . The dye is sensitive to light, and exposure of the dye bath to sunlight should be avoided .Safety and Hazards
When handling Vat Blue 19, it is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Use personal protective equipment and wear chemical impermeable gloves . Ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
CAS RN |
1328-18-3 |
|---|---|
Molecular Formula |
C3H5D |
Molecular Weight |
0 |
Origin of Product |
United States |
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